Cas no 2680879-94-9 (5-chloro-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid)

• Product Name: 5-chloro-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid
• CAS No: 2680879-94-9
• MF: C₁₀H₉ClN₂O₄
• MW: 256.642461538315
• CID: 5653564
• PubChem ID: 165916811
• Update Time: 2025-08-04

5-chloro-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-3-carboxylic acid
• EN300-28280130
• 2680879-94-9
• 5-chloro-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid

• Inchi： 1S/C10H9ClN2O4/c1-2-3-17-10(16)13-8-7(11)4-6(5-12-8)9(14)15/h2,4-5H,1,3H2,(H,14,15)(H,12,13,16)
• InChI Key： HCZUXPMVJSPEBG-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=CN=C1NC(=O)OCC=C

Computed Properties

• Exact Mass: 256.0250845g/mol
• Monoisotopic Mass: 256.0250845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.5Ų

Additional information on 5-chloro-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid

Introduction to 5-chloro-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid (CAS No. 2680879-94-9)

5-chloro-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid, identified by its CAS number 2680879-94-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including a chloro substituent, an ester group, and an amide linkage, makes this molecule a versatile intermediate in synthetic chemistry and a promising candidate for further derivatization.

The structural framework of 5-chloro-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid is characterized by its pyridine core, which is a common motif in many bioactive molecules. The chloro group at the 5-position and the ester-amide moiety at the 6-position contribute to its reactivity and potential interactions with biological targets. This compound’s unique structural features have positioned it as a valuable building block in the synthesis of more complex pharmacophores, particularly in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Pyridine derivatives have been extensively studied due to their ability to modulate enzyme activity and receptor binding. The 5-chloro-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid structure offers a rich scaffold for medicinal chemists to explore new chemical entities. Its amide functionality, for instance, can be readily modified through coupling reactions with various nucleophiles, enabling the creation of diverse analogs with tailored biological properties.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in diseases such as cancer. The pyridine core is a well-documented kinase inhibitor scaffold, and modifications to this core can enhance binding affinity and selectivity. The 5-chloro substituent at the 5-position of the pyridine ring can influence electronic properties and steric interactions, which are critical for optimizing kinase inhibition. Additionally, the presence of an amide linkage provides a handle for further derivatization, allowing chemists to fine-tune the pharmacokinetic profile of potential drug candidates.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying promising drug candidates. Molecular docking studies have been performed using 5-chloro-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid as a starting point to evaluate its binding interactions with various protein targets. These studies have suggested that this compound may exhibit inhibitory activity against several kinases, including those overexpressed in tumor cells. Such findings underscore its potential as a lead compound in oncology research.

The ester group at the 3-position of the pyridine ring is another key feature that contributes to the compound’s versatility. Ester functionalities are commonly used in drug design due to their ability to undergo hydrolysis or transesterification, which can be exploited for prodrug strategies or to introduce different pharmacophoric elements. In particular, esters can be converted into amides or carboxylic acids under mild acidic or basic conditions, providing multiple pathways for structural diversification.

In conclusion, 5-chloro-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid (CAS No. 2680879-94-9) represents a promising scaffold for medicinal chemistry applications. Its unique structural features and functional groups make it an attractive candidate for further exploration in drug discovery efforts. As research continues to uncover new biological targets and synthetic methodologies, compounds like this one will undoubtedly play a pivotal role in developing next-generation therapeutics.